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A technical guide for researchers and drug development professionals on the tactics,

techniques, and operational methodologies of UNC3866 and other prominent threat actors.

This guide provides a comparative analysis of UNC3866, a highly sophisticated cyber

espionage group, and other notable China-nexus advanced persistent threat (APT) groups,

namely APT41 and Volt Typhoon. The focus of this report is to deliver actionable intelligence

and a deeper understanding of the methodologies employed by these groups, which have been

observed targeting critical infrastructure sectors globally. This information is intended to aid

researchers, scientists, and drug development professionals in enhancing their cybersecurity

posture against these persistent threats.

Executive Summary
UNC3866, first identified by Mandiant in 2022, is a China-linked cyber espionage group known

for its sustained and well-resourced campaigns targeting defense, telecommunications,

finance, and other critical sectors across the United States and Asia.[1] The group has gained

notoriety for its use of zero-day vulnerabilities and custom malware to achieve long-term

persistence in highly sensitive environments.[1] Recent events in 2025 have seen Singapore

publicly attribute a series of cyberattacks against its critical infrastructure to UNC3866,

underscoring the group's escalating threat level.[2]

This guide will compare UNC3866 with two other significant China-nexus APT groups:
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APT41: A prolific threat group active since at least 2012, known for its dual-mission of state-

sponsored espionage and financially motivated cybercrime.[3][4][5] APT41 targets a wide

array of industries, including healthcare, telecommunications, and technology.[5]

Volt Typhoon (also known as Bronze Silhouette, Insidious Taurus, UNC3236, Vanguard

Panda, or Voltzite): A stealthy cyber espionage group active since at least mid-2021, with a

primary focus on pre-positioning itself within the IT networks of U.S. critical infrastructure to

enable future disruptive operations.[6][7][8]

Comparative Analysis of Threat Actor Operations
The following tables provide a structured comparison of the tactics, techniques, and

procedures (TTPs), targeted sectors, malware, and exploited vulnerabilities associated with

UNC3866, APT41, and Volt Typhoon.

Table 1: Comparison of Tactics, Techniques, and
Procedures (TTPs)
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Tactic (MITRE
ATT&CK)

UNC3866 APT41 Volt Typhoon

Initial Access

Exploitation of public-

facing applications,

particularly zero-day

vulnerabilities in

network devices

(Fortinet, VMware,

Juniper).[1][2]

Spear-phishing emails

with malicious

attachments (e.g.,

.chm files),

exploitation of web

application

vulnerabilities (e.g.,

deserialization, SQL

injection).[5][9][10]

Exploitation of

vulnerabilities in

public-facing network

appliances (routers,

VPNs, firewalls).[7][8]

Execution

Use of legitimate

system utilities

("living-off-the-land")

to evade detection.[1]

Use of legitimate

executables for DLL

side-loading,

scheduled tasks via

Group Policy Objects.

[3]

Heavy reliance on

"living-off-the-land"

techniques, using

built-in network

administration tools to

blend in with normal

activity.[6][8]

Persistence

Multi-layered

persistence using

network devices,

hypervisors, and

virtual machines;

deployment of

rootkits.[11]

Backdoors, Sticky

Keys vulnerability,

scheduled tasks,

rootkits, registry

modifications.[3][9]

Use of valid accounts

and strong operational

security to maintain

long-term,

undiscovered

persistence.[8]

Defense Evasion

Log tampering, use of

legitimate platforms

(GitHub, Google

Drive) for C2,

deployment of

rootkits.[2]

Use of packers

(Themida,

VMProtect), DLL

search order

hijacking,

environmental keying

of malware.[3]

Obfuscation of

malware, use of multi-

hop proxies (KV-

botnet) to mask

origins, hands-on

keyboard activity to

mimic legitimate

users.[6]

Credential Access SSH credential

harvesting, use of

Use of tools like

Mimikatz, pwdump,

Extraction of

credentials from
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custom malware to

extract credentials

from TACACS+

authentication

systems.[11][12]

and Windows

Credential Editor.[3]

Active Directory

domain controllers

(NTDS.dit).[8]

Command and

Control

Use of trusted third-

party services

(GitHub, Google

Drive), encrypted

channels, and non-

standard ports.[11][13]

Use of DGAs (Domain

Generation

Algorithms), HTTPS,

and exfiltration to

cloud storage

(OneDrive).[3][14]

Use of a network of

compromised routers

and firewalls (KV-

botnet) as a multi-hop

proxy to obscure C2

traffic.[6]

Exfiltration

Data exfiltration

through established

C2 channels.

Data exfiltration via

DNS lookups and to

cloud storage services

like OneDrive.[3][14]

Exfiltration of data

through their covert

C2 infrastructure.

Table 2: Comparison of Targeted Sectors and Regions
Category UNC3866 APT41 Volt Typhoon

Primary Targeted

Sectors

Critical Infrastructure

(Energy, Water,

Telecommunications),

Defense, Finance,

Government,

Technology,

Transportation,

Healthcare.[2][15]

Healthcare,

Telecommunications,

Technology, Finance,

Education, Retail,

Video Games,

Government.[5]

Critical Infrastructure

(Communications,

Energy,

Transportation, Water

and Wastewater

Systems).[6][8]

Geographic Focus

Global, with a

strategic focus on Asia

and North America.[2]

Global, with targets in

at least 14 countries.

[5]

United States and its

territories (e.g.,

Guam).[6]

Table 3: Comparison of Malware and Tools
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Threat Actor Known Malware and Tools

UNC3866

REPTILE, MEDUSA, MOPSLED,

VIRTUALSHINE/PIE, LOOKOVER,

CASTLETAP, RIFLESPINE, TINYSHELL.[1][2]

APT41

HIGH NOON, SOGU, PHOTO, DEADEYE,

LOWKEY, KEYPLUG, DUSTPAN, DUSTTRAP,

ANTSWORD, BLUEBEAM, BEACON.[9][10][14]

Volt Typhoon
EarthWorm, Impacket (custom versions), Fast

Reverse Proxy.[16]

Table 4: Comparison of Exploited Vulnerabilities (CVEs)
Threat Actor Known Exploited Vulnerabilities

UNC3866

CVE-2022-41328 (Fortinet), CVE-2022-42475

(Fortinet), CVE-2023-34048 (VMware), CVE-

2023-20867 (VMware), CVE-2025-21590

(Juniper).[2]

APT41

CVE-2020-10189 (Zoho ManageEngine), CVE-

2019-19781 (Citrix ADC), CVE-2019-1653

(Cisco Router), CVE-2019-1652 (Cisco Router),

CVE-2021-44207 (USAHerds), CVE-2021-

44228 (Log4j).[9][10]

Volt Typhoon

CVE-2023-46805, CVE-2024-21887, CVE-

2024-21893 (Ivanti Connect Secure), CVE-

2024-39717 (Versa Director).[7][17]

Methodologies for Threat Actor Analysis and
Attribution
The analysis and attribution of cyber threats by cybersecurity firms do not follow traditional

experimental protocols but are based on a rigorous set of investigative methodologies. These

methodologies are crucial for understanding the nature of an attack and identifying the

responsible actors.
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Digital Forensics and Incident Response (DFIR)
This is a primary methodology used to investigate cyberattacks. It involves the collection and

analysis of digital evidence to reconstruct the timeline and actions of an attacker. Key steps

include:

Data Collection: Gathering data from compromised systems, including system logs, network

traffic, memory dumps, and disk images.

Analysis: Examining the collected artifacts to identify indicators of compromise (IoCs), such

as malicious IP addresses, file hashes, and registry changes. This phase also involves

reverse-engineering malware to understand its functionality.

Timeline Reconstruction: Piecing together the sequence of events to understand the full

scope of the intrusion, from initial access to data exfiltration.

Threat Intelligence Analysis
Threat intelligence involves the collection, processing, and analysis of data to understand a

threat actor's motives, targets, and attack behaviors. This includes:

Technical Intelligence: Analyzing malware, infrastructure, and TTPs to identify patterns and

link them to known threat groups.

Operational Intelligence: Understanding the "how" of an attack by studying the adversary's

playbook and operational patterns.

Strategic Intelligence: Assessing the "who" and "why" behind an attack, often considering

geopolitical context and the strategic goals of the sponsoring nation-state.

Malware Reverse Engineering
This is a highly technical process where malware samples are disassembled and analyzed to

understand their code, functionality, and purpose. This helps in:

Identifying the malware's capabilities (e.g., keylogging, data exfiltration, persistence

mechanisms).
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Extracting IoCs that can be used for detection and prevention.

Understanding the command-and-control infrastructure used by the attackers.

Visualizing Threat Actor Workflows and
Relationships
The following diagrams, generated using Graphviz, illustrate the typical attack workflow of

UNC3866 and the relationship between the analyzed threat actors and their common targets.

Initial Access

Execution & Persistence Command & Control / Exfiltration

Lateral Movement & Credential Access
Zero-Day Vulnerability
in Network Appliance
(e.g., Firewall, VPN)

Deploy Custom Malware
(REPTILE, MOPSLED)

Exploit

Install Rootkit for Stealth

Establish Multi-Layer
Persistence (Hypervisor,

Network Device)

C2 via Trusted Services
(GitHub, Google Drive) Exfiltrate Sensitive Data

Harvest SSH Credentials
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Compromise TACACS+ Server

Click to download full resolution via product page

Caption: Typical attack workflow of the UNC3866 cyber espionage group.
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Commonly Targeted Critical Infrastructure

UNC3866

Telecommunications EnergyGovernment Technology Finance Transportation

APT41 Volt Typhoon

Click to download full resolution via product page

Caption: Overlap in targeted critical infrastructure sectors by UNC3866, APT41, and Volt

Typhoon.

Conclusion
UNC3866, APT41, and Volt Typhoon represent a significant and persistent threat to critical

infrastructure worldwide. While their specific TTPs and malware may differ, they share a

common strategic objective of infiltrating sensitive networks for espionage and potential future

disruption. For researchers, scientists, and drug development professionals, whose work often

involves valuable intellectual property and sensitive data, understanding the operational

methodologies of these groups is the first step toward building a resilient cybersecurity

defense. It is imperative that organizations in these sectors implement robust security

measures, including regular patching of internet-facing devices, multi-factor authentication,

network segmentation, and continuous monitoring, to mitigate the risk posed by these

advanced adversaries.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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